(3S*,4R*)-4-(2-methylphenyl)-1-{[2-(propylamino)pyrimidin-5-yl]methyl}pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(2-methylphenyl)-1-[[2-(propylamino)pyrimidin-5-yl]methyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C20H26N4O2/c1-3-8-21-20-22-9-15(10-23-20)11-24-12-17(18(13-24)19(25)26)16-7-5-4-6-14(16)2/h4-7,9-10,17-18H,3,8,11-13H2,1-2H3,(H,25,26)(H,21,22,23)/t17-,18+/m0/s1
• InChI Key: FNMRZHZXLUHGTL-ZWKOTPCHSA-N
• Canonical SMILES: CCCNC1=NC=C(C=N1)CN2CC(C(C2)C(=O)O)C3=CC=CC=C3C
• Isomeric SMILES: CCCNC1=NC=C(C=N1)CN2C[C@H]([C@@H](C2)C(=O)O)C3=CC=CC=C3C
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

The compound of interest is related to a class of chemicals that encompass pyrrolidine and pyrimidine derivatives. These compounds are of significant interest in medicinal chemistry due to their broad range of biological activities. They are often synthesized for their potential as pharmaceutical agents, particularly as antiviral, antimicrobial, and anticancer agents.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions starting from basic aromatic compounds or amino acids. For instance, the synthesis of pyrrolidine and pyrimidine derivatives can involve condensation reactions, cyclization steps, and functional group transformations. A notable method involves the cyclization of amino acid derivatives to form the pyrrolidine core, followed by various functionalizations to introduce the pyrimidine moiety and other substituents (Jones et al., 1990).